3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[4-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C21H24N4O2/c1-15-12-19(16(2)27-15)21(26)24-9-5-18(6-10-24)20-23-8-11-25(20)14-17-4-3-7-22-13-17/h3-4,7-8,11-13,18H,5-6,9-10,14H2,1-2H3
• InChI Key: MHYFNXOQWNESCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC(CC2)C3=NC=CN3CC4=CN=CC=C4
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine, also known as DMFP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. DMFP belongs to the class of imidazolyl-pyridine derivatives, which have been shown to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine is not fully understood. However, studies have shown that 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine can inhibit the activity of various enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine has been shown to exhibit various biochemical and physiological effects, including the inhibition of tumor cell growth, the reduction of inflammation, and the improvement of insulin sensitivity. 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine has several advantages for lab experiments, including its high potency and selectivity. However, 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine also has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

Future research on 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine could focus on its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Further studies could also investigate the mechanism of action of 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine and its potential side effects. Additionally, research could explore the use of 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of 2,5-dimethyl-3-furoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 1-(2-aminomethylpyridin-3-yl)-4-piperidinecarboxylic acid to yield 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine.

Scientific Research Applications

3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties. 3-({2-[1-(2,5-dimethyl-3-furoyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.